Cas no 2411178-40-8 (Methyl (3R,4R)-1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-phenyl-3-pyrrolidinecarboxylate)

• Product Name: Methyl (3R,4R)-1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-phenyl-3-pyrrolidinecarboxylate
• CAS No: 2411178-40-8
• MF: C₁₉H₂₄N₂O₄
• MW: 344.404865264893
• CID: 5413671
• PubChem ID: 165784263
• Update Time: 2025-10-29

Methyl (3R,4R)-1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-phenyl-3-pyrrolidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (3R,4R)-1-[2-(N-ethylprop-2-enamido)acetyl]-4-phenylpyrrolidine-3-carboxylate
• 2411178-40-8
• EN300-26597812
• Z2910829335
• Methyl (3R,4R)-1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-phenyl-3-pyrrolidinecarboxylate

• Inchi： 1S/C19H24N2O4/c1-4-17(22)20(5-2)13-18(23)21-11-15(14-9-7-6-8-10-14)16(12-21)19(24)25-3/h4,6-10,15-16H,1,5,11-13H2,2-3H3/t15-,16-/m0/s1
• InChI Key： OPNGQCOWPKVDKD-HOTGVXAUSA-N
• SMILES： N1(C(CN(CC)C(=O)C=C)=O)C[C@@H](C2=CC=CC=C2)[C@@H](C(OC)=O)C1

Computed Properties

• Exact Mass: 344.17360725g/mol
• Monoisotopic Mass: 344.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 543.7±50.0 °C(Predicted)
• pka: -1.07±0.70(Predicted)

Additional information on Methyl (3R,4R)-1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-phenyl-3-pyrrolidinecarboxylate

Methyl (3R,4R)-1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-phenyl-3-pyrrolidinecarboxylate: A Comprehensive Overview

Methyl (3R,4R)-1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-phenyl-3-pyrrolidinecarboxylate, with the CAS number 2411178-40-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential biological activity and has garnered attention due to its structural complexity and functional groups. The detailed analysis of this compound provides insights into its chemical properties, synthetic pathways, and its relevance in modern medicinal chemistry.

The molecular structure of Methyl (3R,4R)-1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-phenyl-3-pyrrolidinecarboxylate features a pyrrolidine core, which is a common motif in biologically active molecules. The presence of multiple stereocenters, specifically at the 3R and 4R positions, underscores the importance of stereochemistry in determining the biological efficacy of this compound. The pyrrolidine ring is further functionalized with an acetyl group and an ethyl(1-oxo-2-propen-1-yl)amino side chain, which contribute to its unique chemical profile.

One of the most striking features of this compound is its ability to interact with biological targets in a highly specific manner. The stereochemistry of the pyrrolidine ring plays a crucial role in determining its binding affinity and selectivity. Recent studies have highlighted the importance of such stereochemical elements in the design of drugs that target enzymes and receptors with high precision. The acetyl and ethyl(1-oxo-2-propen-1-yl)amino groups are likely involved in forming hydrogen bonds and other non-covalent interactions with the target proteins, enhancing the compound's binding affinity.

The synthesis of Methyl (3R,4R)-1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-phenyl-3-pyrrolidinecarboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as the pyrrolidine derivative and the ethyl(1-oxo-2-propen-1-yl)amino group. These intermediates are then coupled using established chemical transformations, such as condensation reactions or nucleophilic substitutions. The final step involves esterification to introduce the methyl ester group, which is essential for stabilizing the compound and enhancing its solubility.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, catalytic asymmetric synthesis has been employed to achieve high enantiomeric purity without the need for extensive chiral resolution techniques. This approach not only improves the overall yield but also reduces the environmental impact of the synthesis process. Additionally, green chemistry principles have been integrated into the synthetic route to minimize waste generation and improve sustainability.

The biological activity of Methyl (3R,4R)-1-[2-[ethyl(1-oxo-2-propen-1-yl)amino]acetyl]-4-phenyl-pyrrolidinecarboxylate has been extensively studied in various preclinical models. Initial studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The compound's ability to modulate these pathways makes it a promising candidate for treating conditions such as arthritis and other inflammatory disorders. Further research has also explored its potential role in neurodegenerative diseases, where it has shown promising results in preliminary assays.

The pharmacokinetic properties of this compound are another area of significant interest. Studies have shown that it exhibits good oral bioavailability and moderate tissue distribution upon administration. The presence of hydrophilic functional groups ensures that it can be effectively absorbed into systemic circulation while also allowing for targeted delivery to specific tissues or organs. Additionally, preliminary toxicology studies have indicated that it is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

Future research on Methyl (3R,4R)-1-[2-[ethyl(1-oکسو ۲ پروپن ۱ یل)آمینو]آکتیل]-۴ فنیل ۳ پیرولیدین کاربوکسیلات is expected to focus on optimizing its pharmacological properties further. This includes exploring novel synthetic routes that could improve yield and reduce costs, as well as investigating new therapeutic applications where it might exhibit significant benefits. Collaborative efforts between academic researchers and pharmaceutical companies are likely to drive these advancements forward.

In conclusion, Methyl (3R,4R)-1-[2-[ethyl(۱ اکسو ۲ پروپن ۱ یل)آمینو]آکتیل]-۴ فنیل ۳ پیرولیدین کاربوکسیلات represents a fascinating example of how structural complexity can be leveraged to create biologically active molecules with potential therapeutic value. Its unique chemical features make it an attractive candidate for further development in drug discovery efforts aimed at treating various human diseases.